Cas no 140422-06-6 (Cyclohexanone, 2,6-bis[(4-bromophenyl)methylene]-, (E,E)-)

• Product Name: Cyclohexanone, 2,6-bis[(4-bromophenyl)methylene]-, (E,E)-
• CAS No: 140422-06-6
• MF: C₂₀H₁₆Br₂O
• MW: 432.14844417572
• CID: 1292960
• PubChem ID: 365273
• Update Time: 2025-04-20

Cyclohexanone, 2,6-bis[(4-bromophenyl)methylene]-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,6-bis[(4-bromophenyl)methylene]-, (E,E)-
• 2,6-bis[(4-bromophenyl)methylidene]cyclohexan-1-one
• 140422-06-6
• DTXSID50327118
• NCI60_010795
• ChemDiv1_019163

• MDL： MFCD00489698
• Inchi： 1S/C20H16Br2O/c21-18-8-4-14(5-9-18)12-16-2-1-3-17(20(16)23)13-15-6-10-19(22)11-7-15/h4-13H,1-3H2
• InChI Key： HXRSOYCNABLYMF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C=C1C(C(=CC2C=CC(=CC=2)Br)CCC1)=O

Computed Properties

• Exact Mass: 429.95678
• Monoisotopic Mass: 429.95679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07